(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone oxalate
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Description
Synthesis Analysis
The synthesis of similar compounds often involves the formation of the benzimidazole and triazole rings, which are common structures in medicinal chemistry . For instance, benzimidazoles can be synthesized from o-phenylenediamine and a carboxylic acid derivative . Triazoles can be formed using click chemistry, specifically the azide-alkyne Huisgen cycloaddition .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds often involve the formation of heterocyclic rings, such as benzimidazole and triazole, and the formation of carbon-nitrogen bonds .Scientific Research Applications
Antitumor Activity
Imidazole derivatives have garnered attention due to their potential antitumor properties. This compound’s unique structure combines a benzimidazole moiety with a triazole ring, which could contribute to its activity against cancer cells. Researchers have synthesized similar imidazole-based compounds and evaluated their antitumor potential against various cell lines . Further studies are needed to explore the specific mechanisms and efficacy of this compound in inhibiting tumor growth.
Antibacterial and Antimicrobial Properties
Imidazole derivatives often exhibit antibacterial and antimicrobial activities. The presence of the benzimidazole and triazole rings in this compound suggests that it might have similar effects. Researchers have discovered other imidazole-containing compounds with inhibitory effects on bacterial growth . Investigating this compound’s antibacterial potential could be valuable for combating infectious diseases.
Antiviral Activity
Given the presence of imidazole and triazole rings, this compound might exhibit antiviral properties. Researchers have synthesized related imidazole-based compounds with antiviral activity . Investigating its effects against specific viruses could be worthwhile.
Other Biological Activities
Imidazole derivatives can exhibit diverse effects, including antipyretic, antidiabetic, and antihelmintic activities. While specific data on this compound are scarce, exploring its effects in these areas could reveal additional applications.
properties
IUPAC Name |
[4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-(2-phenyltriazol-4-yl)methanone;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N6O.C2H2O4/c29-22(20-14-24-28(25-20)18-6-2-1-3-7-18)26-12-10-17(11-13-26)15-27-16-23-19-8-4-5-9-21(19)27;3-1(4)2(5)6/h1-9,14,16-17H,10-13,15H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYEYFPVPJNEKLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN2C=NC3=CC=CC=C32)C(=O)C4=NN(N=C4)C5=CC=CC=C5.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N6O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone oxalate |
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